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SAR7334 Technical Specifications

The table below summarizes the key technical data for SAR7334 from supplier information and research

publications.

Property Details

Molecular Weight 367.87 g/mol (free base); 440.79 g/mol (dihydrochloride salt) [1] [2]

CAS Number 1333210-07-3 (free base); 1333207-63-8 (dihydrochloride salt) [1] [2]

Primary Target &
IC₅₀

TRPC6 currents: 7.9 nM (patch-clamp); TRPC6-mediated Ca²⁺ influx: 9.5 nM
[1] [3] [4]

Selectivity (IC₅₀) TRPC3: 282 nM; TRPC7: 226 nM; TRPC4/C5: Not affected [1] [3] [4]

Solubility in DMSO 74 mg/mL (~201 mM) [1] / ≥ 37 mg/mL (~100 mM) [5]

| Recommended Solvent Systems | • DMSO (for stock concentrations up to 74 mg/mL) [1] • Ethanol (up to

74 mg/mL) [1] • For in vivo studies: 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O [1] |

Handling and Experimental Protocols
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Solubility and Stock Solution Preparation

SAR7334 is highly soluble in DMSO, which is the recommended solvent for preparing concentrated stock

solutions [1] [5].

Critical Note on DMSO: The supplier specifically cautions that moisture-absorbing DMSO reduces
solubility. Always use fresh, anhydrous DMSO to prepare stock solutions [1].
Preparation of 10 mM Stock Solution: To make a 10 mM solution, dissolve 3.68 mg of the free base

(or 4.41 mg of the dihydrochloride salt) in 1 mL of DMSO. Aliquot and store at -20°C to avoid repeated
freeze-thaw cycles and moisture absorption.

In Vitro Calcium Influx Assay

This is a common method used to study TRPC6 channel activity and inhibitor efficacy [3] [4].

Cell Preparation: Use HEK293 cells stably expressing recombinant hTRPC6 or other TRPC

channels. Seed cells on black-walled, clear-bottom, poly-D-lysine-coated 96-well plates.
Dye Loading: Wash cells with a standard extracellular solution. Load cells with a dye solution

containing 2 μM Fluo-4 AM and 0.02% pluronic F-127 for 30 minutes at room temperature, protected
from light.

Inhibitor Incubation: Rinse cells and incubate with SAR7334 (diluted from DMSO stock in standard
extracellular solution) or vehicle control for 10 minutes [1] [3].

Calcium Measurement: In a fluorometric imaging plate reader (FLIPR), stimulate calcium influx by
applying the diacylglycerol (DAG) analog OAG (1-oleoyl-2-acetyl-sn-glycerol).

Data Analysis: Measure fluorescence over time. The area under the curve (AUC) of the fluorescence
signal is used as a measure of calcium influx for calculating inhibition.

This experimental workflow can be visualized as follows:
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Seed TRPC6-expressing
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Load with Fluo-4 AM dye
(30 min, RT)

Incubate with SAR7334
(10 min)

Stimulate with OAG
in FLIPR

Measure fluorescence
over time

Analyze data:
Area Under Curve (AUC)

Click to download full resolution via product page

Troubleshooting Common Issues

Problem: Precipitation in Aqueous Buffers

Cause: SAR7334 is highly soluble in DMSO but insoluble in water [1]. Precipitation occurs
when the stock solution is diluted into aqueous buffers beyond its solubility limit.

Solution: Ensure the final DMSO concentration in your assay is low enough to be non-toxic to
cells (typically ≤0.1-0.5%). When preparing working solutions, add the compound to the solvent

system with vigorous mixing. For complex in vivo formulations, add solvents in the specified
order [1].
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Problem: High Background or Inconsistent Results

Cause: Using old or hydrated DMSO stock solutions can lead to incomplete dissolution and
variable concentrations.

Solution: Always use fresh, anhydrous DMSO. Prepare small, single-use aliquots of the stock
solution to minimize freeze-thaw cycles and exposure to air.

Problem: Lack of Effect in Experiment

Cause: The target (TRPC6) may not be involved in the signaling pathway being studied. Note
that one study found angiotensin II-evoked calcium entry in cardiac fibroblasts was independent

of TRPC channels but sensitive to the CRAC channel inhibitor GSK7975A [6].
Solution: Verify the expression and functional role of TRPC6 in your specific cell system. Use a

positive control, like OAG stimulation, to confirm the setup is working.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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